N-(3,5-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-3-phenylpropanamide

• IUPAC Name: N-(3,5-dimethylphenyl)-N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-3-phenylpropanamide
• InChI: InChI=1S/C21H23NO3S/c1-16-12-17(2)14-20(13-16)22(19-10-11-26(24,25)15-19)21(23)9-8-18-6-4-3-5-7-18/h3-7,10-14,19H,8-9,15H2,1-2H3
• InChI Key: XTKBOQPVWJGUHC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)N(C2CS(=O)(=O)C=C2)C(=O)CCC3=CC=CC=C3)C
• Molecular Formula: C21H23NO3S
• Molecular Weight: 369.5 g/mol

Description

N-(3,5-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-3-phenylpropanamide is a useful research compound. Its molecular formula is C21H23NO3S and its molecular weight is 369.48. The purity is usually 95%.
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Scientific Research Applications

Chemical and Biological Activity Research

Research into compounds with complex chemical structures often explores their biological activity, including interactions with enzymes, receptors, or cellular structures. Studies might investigate the potential therapeutic applications of such compounds, their role in physiological processes, or their environmental impact. For example, studies on related compounds like phenothiazines and hydroxycinnamates have looked into their antimicrobial, anticancer, and antioxidant activities, respectively (Krstić et al., 2016); (Shahidi & Chandrasekara, 2010).

Toxicological and Environmental Studies

The impact of chemicals on health and the environment is another significant area of research. Studies may assess the toxicity, carcinogenicity, and environmental fate of compounds to understand their safety profile and ecological effects. For example, research on the environmental fate of alkylphenols and their derivatives highlights concerns about their potential to disrupt endocrine function in wildlife and humans (Ying, Williams, & Kookana, 2002).

Patent and Therapeutic Applications

Patent reviews and studies on therapeutic applications provide insights into the commercial and medicinal potential of chemical compounds. They may cover a range of uses from drug development to applications in cosmetics and food flavoring, as seen in the exploration of caffeic acid derivatives (Silva, Oliveira, & Borges, 2014).